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Compound of Interest

Compound Name: 1-Chloroethane

CAS No.: 16520-13-1

Cat. No.: B12647930

Get Quote

Introduction Tetraethyllead (TEL), an organolead compound with the formula Pb(C₂H₅)₄, was a

primary antiknock agent in gasoline for most of the 20th century.[1][2] Its addition to fuel raised

the octane rating, which allowed for the use of higher compression ratios in internal combustion

engines, thereby increasing vehicle performance and fuel economy.[1] The predominant

industrial synthesis method involved the reaction of 1-chloroethane (ethyl chloride) with a

sodium-lead alloy.[1][2] This process, while effective, was notoriously difficult and hazardous,

converting only a fraction of the lead into the desired product.[1] Due to the severe

neurotoxicity of lead, the use of TEL in automotive gasoline has been phased out globally, with

the United Nations Environment Programme announcing its worldwide elimination in 2021.[1]

These notes provide a detailed overview of the historical production protocol for research and

educational purposes.

Principle of Synthesis The industrial production of tetraethyllead was achieved by the ethylation

of a sodium-lead alloy (NaPb) with 1-chloroethane. The overall chemical reaction is as follows:

4 NaPb + 4 CH₃CH₂Cl → (CH₃CH₂)₄Pb + 4 NaCl + 3 Pb[1]
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In this reaction, four ethyl groups from 1-chloroethane are transferred to a lead atom. A

significant portion of the lead from the initial alloy does not get converted into TEL but instead

forms a metallic lead sludge along with sodium chloride.[1] This process is inefficient, with only

about 25% of the lead in the alloy being converted to tetraethyllead under standard commercial

conditions.[1][3] However, process improvements were reported to achieve yields as high as

70-85%.[4] The final product, a dense and colorless liquid, is recovered from the reaction

sludge via steam distillation.[1][3][5]

Protocols for Historical Industrial Synthesis
This section outlines the typical batch process employed for the commercial manufacturing of

tetraethyllead during the mid-20th century.

1.0 Preparation of Sodium-Lead Alloy

1.1 A monosodium-lead alloy (NaPb) is prepared by melting lead and sodium in a 90:10.5

parts by weight ratio.[6] A 1:1 molar ratio was also found to be effective.[4]

1.2 The process is initiated by heating the metals to approximately 225°C.[6]

1.3 The reaction is intensely exothermic and, once initiated, may require cooling to maintain

control.[5][6]

1.4 The resulting brittle, solid alloy is cooled and subsequently ground or granulated before

being charged into the reaction vessel.[7]

2.0 Ethylation Reaction

2.1 A high-pressure autoclave, equipped with robust agitators, is charged with the powdered

sodium-lead alloy.[3]

2.2 The vessel is sealed and air is removed via vacuum.[7]

2.3 Liquid 1-chloroethane is introduced into the autoclave.

2.4 The mixture is heated with continuous agitation to a temperature range of 65°C to 85°C.

[3][5]
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2.5 The reaction is maintained under pressure for a period of 3 to 6 hours, or until

completion.[3][4][5]

3.0 Product Recovery and Purification

3.1 After the reaction period, the autoclave is cooled and the pressure is carefully released to

distill off any excess, unreacted 1-chloroethane.[3]

3.2 The entire reaction mass, consisting of crude tetraethyllead, metallic lead sludge, and

sodium chloride, is discharged into a separate still containing a large volume of water.[3][5]

3.3 The mixture is subjected to steam distillation.[1][3][4] The volatile tetraethyllead co-distills

with the steam and is collected.

3.4 The crude TEL is separated from the aqueous distillate for final purification. The

remaining solid sludge of lead and sodium chloride is processed separately to recover the

valuable lead.[1][3]

Data Presentation
The following table summarizes the key quantitative parameters of the historical production

process.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://patents.google.com/patent/US2763673A/en
https://pubs.acs.org/doi/10.1021/om030621b
https://patents.google.com/patent/US2717206A/en
https://www.benchchem.com/product/b12647930/docs?utm_src=pdf-body#application-notes-historical-synthesis-of-tetraethyllead-using-1-chloroethane
https://patents.google.com/patent/US2763673A/en
https://patents.google.com/patent/US2763673A/en
https://patents.google.com/patent/US2717206A/en
https://en.wikipedia.org/wiki/Tetraethyllead
https://patents.google.com/patent/US2763673A/en
https://pubs.acs.org/doi/10.1021/om030621b
https://en.wikipedia.org/wiki/Tetraethyllead
https://patents.google.com/patent/US2763673A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Reactants

Sodium-Lead Alloy

Composition

90% Lead, 10% Sodium (by

weight)
[6]

Reaction Conditions

Temperature 65 - 85 °C [3][5]

Reaction Time 3 - 6 hours [4][5]

Apparatus
Agitated Autoclave (Batch

Process)
[3]

Process Outcomes

Standard Lead Conversion

Yield
~25% [1][3]

Improved Lead Conversion

Yield
70 - 85% [4]

Primary Byproducts Metallic Lead, Sodium Chloride [1]

Purification Method Steam Distillation [1][3][4]

Visualization of Production Workflow
The following diagram illustrates the logical flow of the historical industrial process for

manufacturing tetraethyllead.
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Historical Tetraethyllead Production Workflow
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Historical Tetraethyllead Production Workflow

Safety Considerations and Historical Context
Researchers must be aware of the extreme toxicity of tetraethyllead. It is readily absorbed

through the skin and inhalation of its vapor can cause severe, often fatal, acute or chronic lead

poisoning.[2] The early history of TEL production was marked by tragedy; from 1923 to 1925,
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numerous workers at the first industrial plants suffered agonizing deaths from overexposure.[2]

[8] Workers at one facility nicknamed the factory the "House of Butterflies" due to the

hallucinations caused by lead poisoning.[8] The discovery of its antiknock properties in 1921 by

Thomas Midgley, Jr., was a significant milestone for the automotive industry, but the

subsequent environmental lead contamination and public health crises ultimately led to its

global ban.[1][9] Any historical review or study of this process must be undertaken with a

profound understanding of its severe health and environmental consequences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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